Cas no 34328-54-6 (Benzyl 2,6-dimethoxybenzoate)

• Product Name: Benzyl 2,6-dimethoxybenzoate
• CAS No: 34328-54-6
• Molecular Formula: C₁₆H₁₆O₄
• Molecular Weight: 272.29600
• CID: 1462337
• PubChem ID: 370912

Benzyl 2,6-dimethoxybenzoate Properties

Names and Identifiers

• Benzoic acid, 2,6-dimethoxy-, phenylmethyl ester
• benzyl 2,6-dimethoxybenzoate
• Benzyl 2,6-methoxybenzoate
• NSC644650
• 2,6-Dimethoxybenzoic acid benzyl ester
• NCI60_015130
• DTXSID00327305
• AKOS002351529
• FS-7990
• CHEMBL491794
• 34328-54-6
• NSC-644650
• benzyl_2_6-dimethoxybenzoate
• Benzyl 26-dimethoxybenzoate

• InChIKey： PKIYLOACOOWBCU-UHFFFAOYSA-N
• Inchi： 1S/C16H16O4/c1-18-13-9-6-10-14(19-2)15(13)16(17)20-11-12-7-4-3-5-8-12/h3-10H,11H2,1-2H3
• SMILES： O(C(C1C(=C([H])C([H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 272.10488
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 272.10485899g/mol
• Heavy Atom Count: 20
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8

Experimental Properties

• PSA: 44.76
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives